Cas no 5422-88-8 (Cyclopentyl phenyl ketone)

Cyclopentyl phenyl ketone Properties

Names and Identifiers

• Cyclopentyl(phenyl)methanone
• Benzoylcyclopentane
• Cyclopentyl phenyl ketone
• Phenyl cyclopentyl ketone
• Methanone, cyclopentylphenyl-
• cyclopentylphenylmethanone
• Ketone, cyclopentyl phenyl
• cyclopentyl-phenyl-methanone
• VYDIMQRLNMMJBW-UHFFFAOYSA-N
• 9891K7W47P
• CYCLOPENTYLPHENYLKETONE
• Cyclopentanylphenylmethanone
• KSC492O1L
• Cyclopentyl(phenyl)methanone #
• VYDIMQRLN
• NSC401765
• NSC 401765
• EN300-72848
• SY015104
• AS-31077
• MFCD00001378
• DTXSID0063864
• AMY6048
• Q27272103
• GLYCOPYRRONIUM BROMIDE IMPURITY M [EP IMPURITY]
• CS-W017495
• cyclopentylphenyl-methanone
• cyclopentyl-(phenyl)methanone
• AKOS009158414
• A870518
• InChI=1/C12H14O/c13-12(11-8-4-5-9-11)10-6-2-1-3-7-10/h1-3,6-7,11H,4-5,8-9H2
• SCHEMBL965420
• NSC 10749
• NS00033004
• Z385417086
• cyclopentyl(phenyl);methanone
• NSC-10749
• UNII-9891K7W47P
• Cyclopentylphenylmethanone; Glycopyrronium Bromide Imp. M (EP); Glycopyrronium Bromide Impurity M; Glycopyrronium Impurity M
• NSC-401765
• NSC10749
• EINECS 226-548-2
• Benzoylcyclopentane;Cyclopentyl Phenyl Ketone
• FT-0622753
• 5422-88-8
• VYDIMQRLNMMJBW-UHFFFAOYSA-
• Glycopyrronium Bromide Imp. M (EP): Cyclopentylphenylmethanone
• +Expand

• MDL： MFCD00001378
• InChIKey： VYDIMQRLNMMJBW-UHFFFAOYSA-N
• Inchi： 1S/C12H14O/c13-12(11-8-4-5-9-11)10-6-2-1-3-7-10/h1-3,6-7,11H,4-5,8-9H2
• SMILES： O=C(C1C([H])=C([H])C([H])=C([H])C=1[H])C1([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H]
• BRN： 2045903

Computed Properties

• Exact Mass: 174.104465g/mol
• Surface Charge: 0
• XLogP3: 3.1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 174.104465g/mol
• Monoisotopic Mass: 174.104465g/mol
• Topological Polar Surface Area: 17.1Ų
• Heavy Atom Count: 13
• Complexity: 174
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 2
• Surface Charge: 0
• Molecular Weight: 174.24

Experimental Properties

• LogP: 3.05950
• PSA: 17.07000
• Refractive Index: 1.5290
• Boiling Point: 159°C/27mmHg(lit.)
• Flash Point: 112 ºC
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.051

Cyclopentyl phenyl ketone Security Information

• Safety Term：S24/25
• Safety Instruction： S23-S24/25
• TSCA：Yes

Cyclopentyl phenyl ketone Customs Data

• HS CODE：2914399090
• Customs Data：

  China Customs Code:

  2914399090

  Overview:

  2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone